[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylate

• IUPAC Name: [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylate
• InChI: InChI=1S/C18H20N2O6/c1-23-13-8-12(9-14-16(13)25-7-6-24-14)17(22)26-10-15(21)20-18(11-19)4-2-3-5-18/h8-9H,2-7,10H2,1H3,(H,20,21)
• InChI Key: ZXOOZTRJHRWKPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCCO2)C(=O)OCC(=O)NC3(CCCC3)C#N
• Molecular Formula: C18H20N2O6
• Molecular Weight: 360.4 g/mol

Description

[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylate is a useful research compound. Its molecular formula is C18H20N2O6 and its molecular weight is 360.366. The purity is usually 95%.
BenchChem offers high-quality [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties This compound is involved in the synthesis of various novel compounds through intricate chemical reactions, demonstrating its utility as a versatile precursor in organic chemistry. For example, the facile synthesis of novel compounds starting from methyl 2-(2-methoxy-2-oxoethyl) derivatives highlights the compound's role in creating complex molecular structures with potential biological activities (Gani Koza et al., 2013). Additionally, the synthesis strategies that led to stereoisomers with selective affinities at alpha(1)-adrenoreceptor subtypes indicate its significance in the development of targeted therapeutic agents (M. Bolognesi et al., 1999).

Biological Applications The compound's derivatives show promising biological activities, including anticholinesterase action against human enzymes, suggesting potential therapeutic applications in treating diseases related to cholinesterase inhibition (Weiming Luo et al., 2005). Moreover, derivatives have displayed antihypertensive activities through angiotensin-converting enzyme inhibition, underscoring their potential as antihypertensive agents (Anusree Maneesh & K. Chakraborty, 2018). Additionally, the synthesis and evaluation of amino amides and amino esters based on derivatives of this compound for anticonvulsant activity highlight its role in developing new treatments for epilepsy (Zh. S. Arustamyan et al., 2019).